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Compound of Interest

Compound Name: Dicyclohexyl phthalate

Cat. No.: B1670489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dicyclohexyl
phthalate (DCHP) in agueous and organic media. The information compiled herein is intended
to support research, development, and quality control activities where DCHP is considered for
use as a plasticizer or excipient. This document presents quantitative solubility data, detailed
experimental methodologies for solubility determination, and a logical workflow for assessing
plasticizer suitability in pharmaceutical applications.

Physicochemical Properties of Dicyclohexyl
Phthalate

Dicyclohexyl phthalate (CAS No: 84-61-7) is a white to off-white granular solid at ambient
temperature, possessing a mild, characteristic odor.[1] It is a phthalate ester of phthalic acid
and cyclohexanol. Due to its properties as a plasticizer, it finds use in various polymeric
materials to enhance flexibility and durability.

Aqueous Solubility of Dicyclohexyl Phthalate

Dicyclohexyl phthalate is characterized by its low solubility in water. Quantitative data from
various sources are summarized in Table 1. The slight variations in reported values can be
attributed to differences in experimental conditions such as temperature and the specific
methodology employed.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1670489?utm_src=pdf-interest
https://www.benchchem.com/product/b1670489?utm_src=pdf-body
https://www.benchchem.com/product/b1670489?utm_src=pdf-body
https://www.benchchem.com/product/b1670489?utm_src=pdf-body
https://www.benchchem.com/product/b1670489?utm_src=pdf-body
https://www.benchchem.com/product/b1670489?utm_src=pdf-body
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.benchchem.com/product/b1670489?utm_src=pdf-body
https://www.benchchem.com/product/b1670489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Quantitative Aqueous Solubility of Dicyclohexyl Phthalate

Solubility (mgl/L) Temperature (°C) Method Source(s)

1.015 Not Specified Not Specified Lanxess[1]
CPSC (citing
NICNAS, 2008;

4.0 24 Not Specified HSDB, 2009;

Yalkowsky et al.,
2010)[2][3]

OECD Test Guideline ) )
1.01 20 105 Sigma-Aldrich[4]

Tokyo Chemical

0.94 g/L (940 mg/L)* 25 Not Specified
Industry[5]

Note: The value reported by Tokyo Chemical Industry is significantly higher than other reported
values and should be treated with caution. It is recommended to rely on values obtained
through standardized testing methodologies.

Qualitative descriptions consistently classify dicyclohexyl phthalate as "insoluble” or "does
not dissolve in water".[5][6][7][8][9][10][11]

Solubility of Dicyclohexyl Phthalate in Organic
Solvents

Dicyclohexyl phthalate generally exhibits good solubility in a range of organic solvents, a
characteristic that is crucial for its application as a plasticizer in various polymer systems. The
qualitative solubility of DCHP in different organic solvents is summarized in Table 2.

Table 2: Qualitative Solubility of Dicyclohexyl Phthalate in Organic Solvents
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Solubility Solvent(s) Source(s)

Acetone, Methyl Ethyl Ketone,
Cyclohexanone, Diethyl Ether,
Soluble Carbon Tetrachloride, Toluene, = ChemBK, PubChem][3][6]
Linseed Oil, Castor Oil,
Ethanol

. Ethylene Glycol, Some
Slightly Soluble ] ChemBK, PubChem[3][6]
Amines, Chloroform

Completely Dissolved (when

Gasoline, Mineral Qil ChemBK|6]
hot)

The general principle of "like dissolves like" can be applied to predict the solubility of DCHP. As
a relatively nonpolar molecule with large hydrocarbon moieties (the cyclohexyl groups), it is
readily soluble in nonpolar and moderately polar organic solvents. Its solubility is limited in
highly polar protic solvents like ethylene glycol.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is critical for the development and application of
pharmaceutical formulations. Below are detailed methodologies for determining the solubility of
a compound like dicyclohexyl phthalate in both water and organic solvents.

The OECD Test Guideline 105 is a standardized method for determining the water solubility of
chemical substances.[2][3][6][7] It is suitable for substances that are stable in water and are not
volatile. The guideline describes two primary methods: the Column Elution Method for
substances with solubility below 102 g/L and the Flask Method for substances with solubility
above 1072 g/L. Given the low aqueous solubility of DCHP, the Column Elution Method is the
more appropriate choice.

Column Elution Method (for low solubility substances):

e Preparation of the Column: A micro-column is charged with an inert support material, such as
glass beads or quartz sand, which has been coated with an excess of the test substance
(dicyclohexyl phthalate).
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» Elution: Water is passed through the column at a controlled, slow flow rate. The temperature
of the column is maintained at a constant value, typically 20 = 0.5 °C.

o Sample Collection: The eluate is collected in fractions over time.

e Analysis: The concentration of dicyclohexyl phthalate in each fraction is determined using
a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)
with UV detection.

» Determination of Solubility: A plateau in the concentration of the eluate as a function of time
indicates that saturation has been reached. The water solubility is the mean concentration of
the fractions in this plateau region.

A widely accepted method for determining the equilibrium solubility of a solid compound in an
organic solvent is the shake-flask method.[4]

Shake-Flask Method:

o Sample Preparation: An excess amount of solid dicyclohexyl phthalate is added to a flask
containing the organic solvent of interest.

o Equilibration: The flask is sealed and agitated (e.g., using a shaker bath) at a constant
temperature for a sufficient period to allow the system to reach equilibrium. A period of 24 to
72 hours is often required.

o Phase Separation: Once equilibrium is established, the agitation is stopped, and the
undissolved solid is allowed to settle. The saturated solution is then carefully separated from
the excess solid, typically by centrifugation followed by filtration through a chemically inert
syringe filter (e.g., PTFE).

e Quantification: The concentration of dicyclohexyl phthalate in the clear, saturated filtrate is
determined using a calibrated analytical method, such as HPLC or Gas Chromatography
(GC). A calibration curve is generated using standard solutions of DCHP of known
concentrations to ensure accurate quantification.

o Data Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified
temperature.
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Workflow for Plasticizer Suitability Assessment

For drug development professionals, the selection and qualification of a plasticizer like
dicyclohexyl phthalate is a multi-step process. The following diagram illustrates a logical
workflow for assessing the suitability of a plasticizer for use in a pharmaceutical formulation.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1670489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase 1: Initial Screening

Literature Review &
Physicochemical Characterization

\ 4

Solubility Assessment
(Water & Organic Solvents)

\ 4

Preliminary Polymer Compatibility
(e.g., Film Casting)

Phase 2: Formula% 'on Development & In-depth Characterization

Drug-Excipient Compatibility Studies

A

Mechanical Property Testing
(e.g., Tensile Strength, Elasticity)

Y

Thermal Analysis
(DSC, TGA)

Phase 3: Safety & irtability Assessment

Leachability Studies
(Simulated Use Conditions)

A

Toxicological Assessment of Leachables

Y

Long-term Stability Studies
of Final Formulation

Final Suitability Decision

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1670489?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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